tert-Butyl 1-amino-8-azaspiro[4.5]decane-8-carboxylate

• IUPAC Name: tert-butyl 4-amino-8-azaspiro[4.5]decane-8-carboxylate
• InChI: InChI=1S/C14H26N2O2/c1-13(2,3)18-12(17)16-9-7-14(8-10-16)6-4-5-11(14)15/h11H,4-10,15H2,1-3H3
• InChI Key: CKVUVGPTCBYZJW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2(CCCC2N)CC1
• Molecular Formula: C14H26N2O2
• Molecular Weight: 254.37 g/mol
• CAS No.: 1357352-82-9

Description

Tert-Butyl 1-amino-8-azaspiro[4.5]decane-8-carboxylate is a useful research compound. Its molecular formula is C14H26N2O2 and its molecular weight is 254.374. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Reaction Pathways

• Synthetic Pathways : A study by Moskalenko and Boev (2012) explored the synthesis of spirocyclic compounds, which can be used for preparing biologically active heterocyclic compounds. tert-Butyl 3-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate reacted with N,N-dimethylformamide dimethyl acetal, leading to isomeric condensation products, showcasing its utility in creating complex organic molecules (Moskalenko & Boev, 2012).

Conformational Studies

• Conformational Analysis of Spirolactams : Fernandez et al. (2002) described the synthesis of spiro[4.5]decane derivatives as constrained surrogates for Pro-Leu and Gly-Leu dipeptides, indicating their role in peptide synthesis and conformational analysis. These compounds were shown to mimic gamma-turns or distorted type II beta-turns, highlighting their potential in studying peptide conformations (Fernandez et al., 2002).

Supramolecular Chemistry

• Supramolecular Arrangements : Research by Graus et al. (2010) on cyclohexane-5-spirohydantoin derivatives, including tert-butyl variants, discussed their molecular structure and crystal structure relationships. The study highlighted how substituents influence supramolecular arrangements, demonstrating the compound's applicability in the study of crystal engineering and supramolecular chemistry (Graus et al., 2010).

Absolute Configuration Assignments

• NMR Spectroscopy in Configuration Assignment : Jakubowska et al. (2013) utilized NMR spectroscopy to assign absolute configurations of related spiro[4.5]decane compounds. This study underscores the importance of spectroscopic techniques in determining the stereochemical properties of complex organic molecules (Jakubowska et al., 2013).